Cas no 1154334-66-3 (2-4-(difluoromethoxy)phenylethanethioamide)

• Product Name: 2-4-(difluoromethoxy)phenylethanethioamide
• CAS No: 1154334-66-3
• MF: C₉H₉F₂NOS
• MW: 217.235667943954
• CID: 5790482
• PubChem ID: 43624557
• Update Time: 2025-10-16

2-4-(difluoromethoxy)phenylethanethioamide Chemical and Physical Properties

Names and Identifiers

• Benzeneethanethioamide, 4-(difluoromethoxy)-
• 2-4-(difluoromethoxy)phenylethanethioamide

• Inchi： 1S/C9H9F2NOS/c10-9(11)13-7-3-1-6(2-4-7)5-8(12)14/h1-4,9H,5H2,(H2,12,14)
• InChI Key： UFCRQRWEBDXZQC-UHFFFAOYSA-N
• SMILES： C1(CC(N)=S)=CC=C(OC(F)F)C=C1

Experimental Properties

• Density: 1.307±0.06 g/cm3(Predicted)
• Boiling Point: 317.6±52.0 °C(Predicted)
• pka: 12.97±0.29(Predicted)

Additional information on 2-4-(difluoromethoxy)phenylethanethioamide

Introduction to 2-4-(difluoromethoxy)phenylethanethioamide (CAS No. 1154334-66-3)

2-4-(difluoromethoxy)phenylethanethioamide is a specialized organic compound characterized by its unique molecular structure, which includes a phenyl ring substituted with a difluoromethoxy group and an ethanethioamide moiety. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1154334-66-3, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and development. The presence of both fluorine atoms and an amide group imparts distinct physicochemical properties, making it a promising candidate for further investigation.

The molecular framework of 2-4-(difluoromethoxy)phenylethanethioamide consists of a benzene ring at the core, flanked by a difluoromethoxy substituent at the 2-position and an ethanethioamide functional group at the 4-position. The difluoromethoxy group (–OCH₂CF₂) is known for its ability to enhance metabolic stability and binding affinity, while the ethanethioamide moiety (–SCH₂CONH₂) contributes to hydrogen bonding capabilities, which are crucial for interactions with biological targets. Such structural features make this compound an intriguing subject for medicinal chemists exploring novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of 2-4-(difluoromethoxy)phenylethanethioamide with greater precision. Studies suggest that this compound may exhibit inhibitory properties against certain enzymes and receptors implicated in inflammatory and infectious diseases. The fluorine atoms in the molecule are particularly noteworthy, as they can modulate electronic effects and influence binding interactions at the molecular level. This has led to investigations into its potential as a scaffold for developing kinase inhibitors or other enzyme-targeted therapies.

In the context of drug design, the phenylethanethioamide core is a versatile pharmacophore that has been explored in various therapeutic areas. Its ability to form multiple hydrogen bonds with biological targets makes it an attractive building block for generating lead compounds. Additionally, the difluoromethoxy group enhances lipophilicity, which is often essential for crossing biological membranes. These combined attributes position 2-4-(difluoromethoxy)phenylethanethioamide as a valuable candidate for further optimization in high-throughput screening campaigns aimed at identifying novel drug candidates.

Experimental studies have begun to elucidate the pharmacokinetic profile of this compound. Preliminary data indicate that it exhibits reasonable solubility in both aqueous and organic solvents, facilitating formulation development. Furthermore, preliminary toxicity assessments suggest that it behaves as expected for a structurally complex organic molecule, with no immediate signs of significant adverse effects at tested doses. These findings are encouraging and warrant further investigation into its safety profile using more rigorous in vitro and in vivo models.

The synthesis of 2-4-(difluoromethoxy)phenylethanethioamide presents unique challenges due to the necessity of introducing both fluorinated and thioamide functionalities while maintaining regioselectivity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also showcase the ingenuity required to produce such molecules on a scalable basis.

As research progresses, interdisciplinary collaborations between synthetic chemists, biochemists, and pharmacologists will be essential to fully exploit the potential of 2-4-(difluoromethoxy)phenylethanethioamide. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and identify derivatives with enhanced potency and selectivity. The growing interest in fluorinated compounds underscores their importance in modern drug discovery, where subtle modifications can significantly impact biological activity.

The future directions for this compound include exploring its interactions with specific protein targets using X-ray crystallography or NMR spectroscopy. Such structural insights will guide medicinal chemists in designing next-generation analogs with improved pharmacological properties. Additionally, exploring its potential as an intermediate in multi-step syntheses could open new avenues for accessing related scaffolds with diverse biological activities.

In conclusion,2-4-(difluoromethoxy)phenylethanethioamide (CAS No. 1154334-66-3) represents a fascinating compound with promising applications in pharmaceutical research. Its unique structural features—combining a difluoromethoxy group with an ethanethioamide moiety—make it a compelling candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.